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Tetrafluorobenzoic acid
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Compound of Interest

Compound Name: 2,3,5,6-Tetrafluorobenzoic acid

Cat. No.: B1210148

An In-depth Technical Guide to the Safety and Handling of 2,3,5,6-Tetrafluorobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,3,5,6-
Tetrafluorobenzoic Acid (CAS No. 652-18-6), a versatile fluorinated building block used in the
synthesis of pharmaceuticals, agrochemicals, and advanced materials. Adherence to these
guidelines is critical to ensure personnel safety and maintain experimental integrity.

Chemical Identification and Physical Properties

2,3,5,6-Tetrafluorobenzoic acid is a white crystalline solid. Its highly fluorinated structure
enhances chemical stability and reactivity, making it a valuable intermediate in organic
synthesis.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1210148?utm_src=pdf-interest
https://www.benchchem.com/product/b1210148?utm_src=pdf-body
https://www.benchchem.com/product/b1210148?utm_src=pdf-body
https://www.benchchem.com/product/b1210148?utm_src=pdf-body
https://www.benchchem.com/product/b1210148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Reference
CAS Number 652-18-6
Molecular Formula C7H2F402 [1]
Molecular Weight 194.08 g/mol [2][1]
Appearance White to almost white

powder/crystal
Melting Point 150-154 °C [2]
Purity >98% [2]

Hazard Identification and GHS Classification

This compound is classified as a hazardous substance. The primary risks are severe eye

damage and skin irritation.[1] All personnel must be fully aware of these hazards before

handling the material.

Hazard
Hazard Class Category GHS Code Reference
Statement
Skin
) o Causes skin
Corrosion/Irritatio  Category 2 H315 o [1]
irritation
n
Serious Eye )
Causes serious
Damage/Eye Category 1 H318 [1]
o eye damage
Irritation
GHS Label Elements:
e Pictogram:
o walt text
o leualt text
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e Signal Word:Danger[1]

Precautionary Statements (selected):[1]

o P264: Wash skin thoroughly after handling.

* P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P310: Immediately call a POISON CENTER or doctor/physician.

Below is a diagram illustrating the logical relationship between the chemical's properties and
the required safety measures.

Diagram 1: Hazard and Precaution Relationship

2,3,5,6-Tetrafluorobenzoic Acid
(Solid Powder)
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© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_3_5_6-Tetrafluorobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_5_6-Tetrafluorobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Diagram 1: Hazard and Precaution Relationship

Experimental Protocols: Safe Handling and Use

Due to its hazardous nature, 2,3,5,6-Tetrafluorobenzoic acid must be handled with strict
adherence to safety protocols.

Risk Assessment and Preparation

» Review SDS: Before starting any work, thoroughly read and understand the Safety Data
Sheet (SDS).

» Designate Area: All handling of the solid and its solutions should occur within a certified
chemical fume hood.[3]

o Assemble PPE: Ensure all required PPE is available and in good condition (see Section 4).

o Emergency Equipment: Confirm the location and functionality of the nearest safety shower
and eyewash station.[4]

Weighing and Transfer Protocol

o Perform all weighing and transfers inside a fume hood to prevent inhalation of dust.[3]

Use a micro-spatula for transfers. Avoid scooping large amounts that could create dust
clouds.

Tare the receiving vessel on the balance before adding the compound.

Carefully add the compound to the vessel. If any material spills, clean it immediately
following the spill protocol (Section 5.2).

Close the primary container tightly immediately after use.[5]

The following workflow diagram outlines the standard procedure for handling this chemical in a
laboratory setting.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b1210148?utm_src=pdf-body-img
https://www.benchchem.com/product/b1210148?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/196819
https://www.fishersci.com/store/msds?partNumber=AAA19758&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/196819
https://store.apolloscientific.co.uk/storage/msds/PC9098_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Diagram 2: Laboratory Handling Workflow
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l
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Diagram 2: Laboratory Handling Workflow
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent contact and exposure.

Protection Type Specification Rationale

] Protects against dust and
] Chemical safety goggles and a ] )
Eye/Face Protection ) splashes, preventing serious
face shield.
eye damage.[4]

Chemical-resistant gloves o
) ] o Prevents skin irritation from
Skin Protection (e.g., nitrile) and a fully )
direct contact.[6]
buttoned lab coat.

Not required if handled inside
a fume hood. If a fume hood is
unavailable, a NIOSH-

Respiratory Protection ) ) irritation from dust inhalation.
approved respirator with a 7]

Prevents respiratory tract

particle filter (e.g., N95) is

necessary.[7]

First Aid and Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures
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Exposure Route

First Aid Protocol

Reference

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, holding eyelids open.
Remove contact lenses if
possible. Seek immediate

medical attention.

[5]17]

Skin Contact

Immediately wash the affected
area with soap and plenty of
water for at least 15 minutes.
Remove contaminated

clothing. If skin irritation

occurs, seek medical attention.

[517]

Inhalation

Move the person to fresh air. If
breathing is difficult, provide
oxygen. If not breathing, give
artificial respiration. Seek

medical attention.

[7]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[7]

The diagram below details the workflow for responding to an emergency.
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Diagram 3: Emergency Response Workflow
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Diagram 3: Emergency Response Workflow

Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation and wear full PPE. Avoid breathing dust.

[7]
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o Containment: Prevent the powder from spreading. Avoid methods that generate dust, such
as dry sweeping.

o Clean-up: Carefully scoop the spilled material into a suitable, labeled container for disposal.
[7] If necessary, moisten the material slightly with a non-reactive solvent to prevent it from
becoming airborne.

o Decontamination: Clean the spill area thoroughly with soap and water.

Storage and Disposal
Storage Conditions

» Store in a tightly closed container in a dry, cool, and well-ventilated area.[5]

» Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[7]

o Store locked up.[5]

Disposal Considerations

o Dispose of waste material and contaminated packaging in accordance with all local, regional,
and national regulations.[7]

e Contact a licensed professional waste disposal service.[7] Do not empty into drains.[4]

Stability and Reactivity

» Reactivity: Generally stable under recommended storage conditions.[7]
¢ Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[7]

o Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, and hydrogen fluoride.[8]

This guide is intended to supplement, not replace, institutional safety protocols and
professional judgment. Always prioritize safety and consult your institution's Environmental
Health and Safety (EHS) department with any questions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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